Cas no 1804719-56-9 (6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol)

• Product Name: 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol
• CAS No: 1804719-56-9
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4855755
• Update Time: 2025-05-24

6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol

• Inchi： 1S/C7H7F2N3O3/c8-7(9)6-3(2-13)4(12(14)15)1-5(10)11-6/h1,7,13H,2H2,(H2,10,11)
• InChI Key： BEULRUMRSLVZNU-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C=C(N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.1
• Topological Polar Surface Area: 105

Additional information on 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol

Introduction to 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol (CAS No. 1804719-56-9)

6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol is a specialized organic compound with a molecular structure that combines nitrogen-rich heterocyclic moieties and functional groups, making it of significant interest in the field of pharmaceutical chemistry and medicinal biology. The compound’s unique chemical profile, characterized by its amino, nitro, and difluoromethyl substituents, positions it as a versatile intermediate in the synthesis of biologically active molecules. Its molecular formula and CAS registry number (1804719-56-9) provide a standardized identifier for researchers and manufacturers engaging in its study or utilization.

The relevance of this compound in modern chemical biology is underscored by its structural features, which are often employed in the design of novel therapeutic agents. The pyridine core is a common scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The presence of both an amino group and a nitro group enhances the compound’s reactivity, allowing for further functionalization through various synthetic pathways. Additionally, the difluoromethyl group is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The difluoromethyl moiety, in particular, has gained attention for its ability to modulate pharmacokinetic properties, including bioavailability and duration of action. In the context of 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol, this group may contribute to enhanced binding interactions with biological targets, thereby increasing the compound’s potential as a lead molecule for therapeutic intervention.

Moreover, the nitro group present in the compound’s structure serves multiple purposes in synthetic chemistry. It can be reduced to an amine or further converted into other functional groups, providing flexibility in medicinal chemistry applications. This adaptability makes 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol a valuable building block for constructing more complex molecules with tailored biological activities.

The methanol substituent at the 3-position adds another layer of complexity to the compound’s reactivity. Methanol-derived functionalities are commonly utilized in pharmaceutical synthesis due to their ability to participate in various chemical reactions, such as nucleophilic substitution or oxidation processes. This feature enhances the compound’s utility as an intermediate in multi-step synthetic routes towards target molecules.

In academic research, 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol has been explored as a precursor for several pharmacologically relevant derivatives. For instance, modifications at the amino or nitro positions have led to compounds with anti-inflammatory, antiviral, or anticancer properties. These studies not only demonstrate the compound’s synthetic versatility but also highlight its potential therapeutic applications.

The growing interest in fluorinated pyridines has been further fueled by computational studies predicting favorable interactions between these motifs and biological targets. Molecular modeling techniques have been employed to rationalize the binding modes of fluorinated pyridines within protein active sites, providing insights into how structural modifications can enhance drug-like properties.

From an industrial perspective, the synthesis of 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol requires careful optimization to ensure high yield and purity. Advances in catalytic methods have enabled more efficient production processes for fluorinated intermediates like this one. Such improvements are crucial for scaling up production while maintaining cost-effectiveness and sustainability.

The role of this compound extends beyond academic research; it also finds applications in contract research organizations (CROs) and pharmaceutical companies engaged in drug discovery programs. Its use as an intermediate allows for rapid exploration of chemical space without necessitating extensive custom synthesis efforts.

Future directions in the study of 6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol may involve exploring its derivatives using cutting-edge techniques such as biocatalysis or flow chemistry. These approaches could offer new pathways for synthesizing complex molecules while reducing environmental impact through greener methodologies.

In summary,6-Amino-2-(difluoromethyl)-4-nitropyridine-3-methanol (CAS No. 1804719-56-9) represents a significant asset in pharmaceutical chemistry due to its structural features and synthetic utility. Its role as an intermediate continues to be leveraged across academic laboratories and industrial settings alike, underscoring its importance in advancing drug discovery efforts worldwide.